Cas no 14772-92-0 (Methyl 3-Keto-7α,12α-dihydroxy-5α-cholanoate)
14772-92-0 structure
Product Name:Methyl 3-Keto-7α,12α-dihydroxy-5α-cholanoate
CAS No:14772-92-0
MF:C25H40O5
MW:420.58210849762
CID:98699
PubChem ID:10949848
Update Time:2025-04-18
Methyl 3-Keto-7α,12α-dihydroxy-5α-cholanoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-Keto-7α,12α-dihydroxy-5α-cholanoate
- Cholan-24-oic acid,7,12-dihydroxy-3-oxo-, methyl ester, (5a,7a,12a)- (9CI)
- METHYL 3-KETO-7A,12A-DIHYDROXY-5A-CHOLANOATE
- Methyl 3-Keto-7α,12α
- methyl 7,12-dihydroxy-3-ketocholan-24-oate
- Methyl 7a,12a-dihydroxy-5b-chol-3-enoate
- Methyl 3-keto-7alpha,12alpha-dihydroxy-5alpha-cholanoate
- Methyl 3-ketoallocholate
- 7α,12α-Dihydroxy-3-oxo-5α-cholan-24-oic acid methyl ester
- (5α,7α,12α)-7,12-Dihydroxy-3-oxo-cholan-24-oic Acid Methyl Ester
- Methyl 3-Keto-7
- CIZOGAIBGCZRCL-SVHSVDIPSA-N
- A-dihydroxy-5
- A-cholanoate
- methyl (4R)-4-[(5S,7R,8R,9S,10S,12S,13R,14S,17R)-7,12-dihydroxy-10,13-dimethyl-3-oxo-1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate
- 14772-92-0
- Cholan-24-oic acid, 7,12-dihydroxy-3-oxo-, methyl ester, (5alpha,7alpha,12alpha)- (9CI)
- Methyl 7,12-dihydroxy-3-oxocholan-24-oate #
- A,12
- 5alpha-Cholan-24-oic acid, 7alpha,12alpha-dihydroxy-3-oxo-, methyl ester
- 5.alpha.-Cholan-24-oic acid, 7.alpha.,12.alpha.-dihydroxy-3-oxo-, methyl ester
-
- Inchi: 1S/C25H40O5/c1-14(5-8-22(29)30-4)17-6-7-18-23-19(13-21(28)25(17,18)3)24(2)10-9-16(26)11-15(24)12-20(23)27/h14-15,17-21,23,27-28H,5-13H2,1-4H3/t14-,15-,17-,18+,19+,20-,21+,23+,24+,25-/m1/s1
- InChI Key: CIZOGAIBGCZRCL-SVHSVDIPSA-N
- SMILES: O[C@H]1C[C@@H]2[C@@]3(C)CCC(C[C@@H]3C[C@H]([C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(=O)OC)[C@]21C)O)=O
Computed Properties
- Exact Mass: 420.28800
- Monoisotopic Mass: 420.28757437g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 691
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 83.8Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.137
- Melting Point: 120--123°C
- Boiling Point: 540°C at 760 mmHg
- Flash Point: 175.2°C
- Refractive Index: 1.532
- PSA: 83.83000
- LogP: 3.74530
- Vapor Pressure: 0.0±3.3 mmHg at 25°C
Methyl 3-Keto-7α,12α-dihydroxy-5α-cholanoate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Refrigerator
Methyl 3-Keto-7α,12α-dihydroxy-5α-cholanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M315050-5mg |
Methyl 3-Keto-7α,12α-dihydroxy-5α-cholanoate |
14772-92-0 | 5mg |
$ 98.00 | 2023-04-15 | ||
| TRC | M315050-10mg |
Methyl 3-Keto-7a,12a-dihydroxy-5a-cholanoate |
14772-92-0 | 10mg |
$ 150.00 | 2023-09-07 | ||
| TRC | M315050-25mg |
Methyl 3-Keto-7α,12α-dihydroxy-5α-cholanoate |
14772-92-0 | 25mg |
$ 345.00 | 2023-04-15 | ||
| TRC | M315050-50mg |
Methyl 3-Keto-7α,12α-dihydroxy-5α-cholanoate |
14772-92-0 | 50mg |
$ 661.00 | 2023-04-15 | ||
| TRC | M315050-100mg |
Methyl 3-Keto-7α,12α-dihydroxy-5α-cholanoate |
14772-92-0 | 100mg |
$ 1160.00 | 2023-04-15 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-218767-10 mg |
Methyl 3-Keto-7α,12α-dihydroxy-5α-cholanoate, |
14772-92-0 | 10mg |
¥2,407.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-218767-10mg |
Methyl 3-Keto-7α,12α-dihydroxy-5α-cholanoate, |
14772-92-0 | 10mg |
¥2407.00 | 2023-09-05 | ||
| A2B Chem LLC | AA66123-10mg |
Cholan-24-oic acid, 7,12-dihydroxy-3-oxo-, methyl ester, (5α,7α,12α)- (9CI) |
14772-92-0 | 10mg |
$266.00 | 2024-04-20 |
Methyl 3-Keto-7α,12α-dihydroxy-5α-cholanoate Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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